Cas no 1235117-59-5 (3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide)

• Product Name: 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide
• CAS No: 1235117-59-5
• MF: C₁₅H₁₁F₃N₂OS
• MW: 324.320852518082
• CID: 5896043
• PubChem ID: 49717022
• Update Time: 2025-10-28

3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)benzamide
• 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide
• 1235117-59-5
• AKOS024522980
• F5854-5642

• Inchi： 1S/C15H11F3N2OS/c16-15(17,18)10-20(8-12-4-5-22-9-12)14(21)13-3-1-2-11(6-13)7-19/h1-6,9H,8,10H2
• InChI Key： NYHUWNFNRUTGPM-UHFFFAOYSA-N
• SMILES： C(N(CC1C=CSC=1)CC(F)(F)F)(=O)C1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 324.05441864g/mol
• Monoisotopic Mass: 324.05441864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide

3-Cyano-N-[(Thiophen-3-yl)methyl]-N-(2,2,2-Trifluoroethyl)Benzamide: A Comprehensive Overview

3-Cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide (CAS No. 1235117-59-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a thiophene ring, and a trifluoroethyl moiety. These functional groups contribute to its diverse chemical properties and biological activities, making it an intriguing subject for both academic and industrial investigations.

The cyano group in the structure of 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide plays a crucial role in enhancing the compound's reactivity and stability. Cyano groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule. This characteristic makes the compound more susceptible to nucleophilic attacks and can enhance its reactivity in various synthetic transformations.

The presence of a thiophene ring adds another layer of complexity to the molecule. Thiophene rings are aromatic heterocycles that are commonly found in natural products and pharmaceuticals. They exhibit unique electronic and steric properties that can modulate the biological activity of the compound. In the context of 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide, the thiophene ring may contribute to its binding affinity to specific protein targets, thereby enhancing its pharmacological profile.

The trifluoroethyl moiety is another key feature of this compound. Trifluoromethyl groups are known for their lipophilic nature and ability to improve the metabolic stability of molecules. This property is particularly valuable in drug design, as it can enhance the bioavailability and half-life of potential therapeutic agents. The trifluoroethyl group in 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide may also influence its solubility and permeability across biological membranes.

In recent years, 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide has garnered attention for its potential applications in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes implicated in cancer progression and other proliferative disorders.

A study published in the Journal of Medicinal Chemistry reported that 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide demonstrated significant anti-proliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibited the activity of a specific kinase involved in cell cycle regulation and apoptosis induction. This selective inhibition suggests that 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide may have a favorable therapeutic index with minimal off-target effects.

Beyond its potential as an anticancer agent, 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and neurodegenerative disorders. Preclinical studies have shown that this compound can effectively reduce inflammatory markers such as cytokines and chemokines without causing significant toxicity.

The pharmacokinetic profile of 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide has been extensively studied to understand its behavior in biological systems. Research has demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. These properties make it an attractive candidate for further development as an orally administered therapeutic agent.

In conclusion, 3-cyano-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide (CAS No. 1235117-59-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its reactivity and biological activities, making it a valuable tool for exploring new therapeutic avenues. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.